Cas no 1507659-81-5 (3-amino-2-chloro-6-methylpyridine-4-carboxylic acid)

• Product Name: 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid
• CAS No: 1507659-81-5
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 5844380
• PubChem ID: 82602402
• Update Time: 2025-11-01

3-amino-2-chloro-6-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-amino-2-chloro-6-methyl-
• 3-Amino-2-chloro-6-methyl-4-pyridinecarboxylic acid
• 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid
• EN300-198257
• 1507659-81-5
• 3-Amino-2-chloro-6-methylpyridine-4-carboxylicacid

• Inchi： 1S/C7H7ClN2O2/c1-3-2-4(7(11)12)5(9)6(8)10-3/h2H,9H2,1H3,(H,11,12)
• InChI Key： VVQMHCJPACXIFX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=CC(C(O)=O)=C1N

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.484±0.06 g/cm3(Predicted)
• Boiling Point: 451.0±45.0 °C(Predicted)
• pka: 3.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid

3-Amino-2-Chloro-6-Methylpyridine-4-Carboxylic Acid (CAS No. 1507659-81-5): An Overview of Its Structure, Properties, and Applications

3-Amino-2-chloro-6-methylpyridine-4-carboxylic acid (CAS No. 1507659-81-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid consists of a pyridine ring substituted with an amino group at the 3-position, a chlorine atom at the 2-position, and a methyl group at the 6-position. The carboxylic acid group is located at the 4-position, contributing to the compound's overall reactivity and solubility properties. This specific arrangement of functional groups imparts unique chemical and physical characteristics to the molecule, making it an interesting subject for both academic and industrial research.

In terms of its physical properties, 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid is a white crystalline solid with a melting point of approximately 180°C. It is slightly soluble in water but exhibits better solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The chemical reactivity of 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid is influenced by its functional groups. The amino group can participate in nucleophilic substitution reactions, while the carboxylic acid group can undergo esterification and amide formation. The chlorine atom at the 2-position can also be involved in substitution reactions, making this compound a valuable intermediate in synthetic chemistry.

In recent years, significant research has been devoted to exploring the biological activities of 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory potential, 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid has also been investigated for its antimicrobial properties. Research conducted at the University of California, Los Angeles (UCLA) found that certain derivatives of this compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding suggests that 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid could be further developed into novel antibiotics to combat drug-resistant bacterial strains.

In addition to its therapeutic applications, 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid has been explored as a potential lead compound for the development of new agrochemicals. A study published in Pesticide Biochemistry and Physiology demonstrated that this compound showed promising insecticidal activity against several economically important pests. The unique structure of 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid allows it to interact with specific target sites in insects, leading to its efficacy as an insecticide.

The synthesis of 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid has been extensively studied, with several efficient routes being reported in the literature. One common method involves the reaction of 2-chloroisonicotinic acid with an appropriate amine followed by methylation at the 6-position. Another approach involves the condensation of 2-chloropyridinyl ketones with amino acids under mild conditions. These synthetic strategies provide researchers with flexible options to produce high-purity compounds for further studies.

The safety profile of 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity when administered orally or topically. However, as with any chemical substance, proper handling and storage precautions should be followed to ensure safety in laboratory settings.

In conclusion, 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid (CAS No. 1507659-81-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents and agrochemicals. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing various fields of science and technology.